Cas no 14381-41-0 (bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid)

• Product Name: bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• CAS No: 14381-41-0
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00001351
• CID: 49765
• PubChem ID: 302324
• Update Time: 2025-10-29

bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzocyclobutenecarboxylic acid
• 1-CARBOXYL BENZOCYCLOBUTENE
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• Benzocyclobutyl-1-carboxylic acid
• RARECHEM AL BO 1235
• 1-benzylcyclobutane-1-carboxylic acid
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (6CI,7CI,8CI,9CI)
• 1-CBCB 1-Carboxyl benzocyclobutene
• 1-Benzocyclobutenecarboxylic acid 99%
• EN300-81945
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, (+)- (9CI)
• NSC186237
• 163222-90-0
• Benzocyclobutane-1-carboxylic acid
• BS-13552
• A1-50294
• SY185508
• AC-210
• NSC-186237
• MFCD00001351
• 7-bicyclo[4.2.0]octa-1,3,5-trienecarboxylic acid
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylicacid
• bicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylic acid
• FT-0637070
• J-007872
• CS-W018188
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, (-)- (9CI)
• F9994-0685
• A808114
• 163222-89-7
• 1,2-dihydrocyclobutabenzene-1-carboxylic acid
• bicyclo[4.2.0]octa-1,3,5-triene-8-carboxylic acid
• 1-Carboxylbenzocyclobutene
• 14381-41-0
• AM20020490
• 1-Benzocyclobutenecarboxylic acid, 99%
• SCHEMBL2083786
• AKOS004907921
• Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, (-)-
• DB-042705
• bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

• MDL： MFCD00001351
• Inchi： 1S/C9H8O2/c10-9(11)8-5-6-3-1-2-4-7(6)8/h1-4,8H,5H2,(H,10,11)
• InChI Key： NYOXTUZNVYEODT-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.31
• Melting Point: 75-77 °C (lit.)
• Boiling Point: 318.6 °C at 760 mmHg
• Flash Point: 142.4 °C
• Refractive Index: 1.624
• PSA: 37.30000
• LogP: 1.41090
• Solubility: Not available

bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

Comprehensive Overview of bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 14381-41-0)

The compound bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 14381-41-0) is a fascinating bicyclic organic molecule with a unique structural framework. Its carboxylic acid functional group and conjugated triene system make it a valuable intermediate in synthetic chemistry and material science. Researchers are increasingly interested in this compound due to its potential applications in pharmaceutical development, organic electronics, and catalysis. The bicyclo[4.2.0]octa core structure offers rigidity and stability, which are desirable traits for designing advanced materials.

In recent years, the demand for specialty chemicals like bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid has surged, driven by advancements in green chemistry and sustainable synthesis. Many users searching for this compound often inquire about its synthesis methods, solubility properties, and reactivity with other functional groups. The compound's CAS No. 14381-41-0 is frequently used as a unique identifier in chemical databases, ensuring accurate retrieval of its physical and chemical data. Its conjugated triene system also makes it a subject of interest in UV-visible spectroscopy studies.

One of the most searched questions related to bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is its role in drug discovery. The bicyclic scaffold is commonly found in bioactive molecules, and researchers are exploring its potential as a pharmacophore in medicinal chemistry. Additionally, its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility aligns with the growing trend of fragment-based drug design, where small, rigid molecules serve as building blocks for larger therapeutics.

From an industrial perspective, bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is gaining attention in the field of advanced polymers and coating materials. Its rigid structure can enhance the thermal stability and mechanical strength of polymeric materials, making it a candidate for high-performance applications. Searches for CAS No. 14381-41-0 often include terms like thermal degradation and polymer compatibility, reflecting the compound's relevance in material science. Furthermore, its potential use in organic semiconductors is being investigated, given its π-conjugated system and ability to facilitate charge transport.

Environmental considerations are also a key topic among users researching bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid. Questions about its biodegradability, eco-friendly synthesis, and toxicity profile are common, highlighting the shift toward sustainable chemical practices. The compound's stability under various conditions is another area of interest, particularly for applications requiring long-term storage or exposure to harsh environments. As the chemical industry moves toward green alternatives, understanding the environmental impact of such specialty chemicals becomes crucial.

In summary, bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 14381-41-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique bicyclic structure, carboxylic acid functionality, and conjugated triene system make it a valuable asset in drug development, material science, and sustainable chemistry. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.